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Compound of Interest

Compound Name:
3'-Bromo-5'-chloro-2'-

hydroxyacetophenone

Cat. No.: B1273138 Get Quote

An In-depth Technical Guide to 3'-Bromo-5'-chloro-2'-hydroxyacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, reactivity, and safety information for 3'-Bromo-5'-chloro-2'-
hydroxyacetophenone (CAS No: 59443-15-1). This halogenated aromatic hydroxyl ketone

serves as a key intermediate in the synthesis of various biologically active compounds,

including chalcones and chroman-4-ones.

Chemical and Physical Properties
3'-Bromo-5'-chloro-2'-hydroxyacetophenone is a light orange crystalline powder.[1] Its core

physical and chemical properties are summarized below, providing essential data for laboratory

and research applications.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₈H₆BrClO₂ [1][2][3][4]

Molecular Weight 249.49 g/mol [1][2][3][4]

Melting Point 100-103 °C (lit.) [1][2][5]

Boiling Point 297.8 ± 40.0 °C (Predicted) [1]

Density 1.691 ± 0.06 g/cm³ (Predicted) [1]

pKa 8.19 ± 0.23 (Predicted) [1]

Appearance Light orange powder to crystal [1]

| Storage Temperature | 2-8°C |[1] |

Table 2: Chemical Identifiers

Identifier Value Source

CAS Number 59443-15-1 [1][2][3][4][5]

MDL Number MFCD00857068 [5]

SMILES String CC(=O)c1cc(Cl)cc(Br)c1O

InChI

1S/C8H6BrClO2/c1-4(11)6-2-

5(10)3-7(9)8(6)12/h2-

3,12H,1H3

| InChI Key | FFAVKFQPEOGJOA-UHFFFAOYSA-N | |

Synthesis and Experimental Protocols
The primary method for synthesizing 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is through

the electrophilic bromination of its precursor, 5-chloro-2-hydroxyacetophenone.[2][3]
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Experimental Protocol: Bromination of 5-chloro-2-
hydroxyacetophenone[8]
This protocol details the synthesis of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone from 5-

chloro-2-hydroxyacetophenone.

Materials:

5-chloro-2-hydroxyacetophenone (0.01 M, 1.70 g)

Glacial Acetic Acid (10 mL)

25% Bromine in Acetic Acid Solution (7 mL)

Ethanol (for crystallization)

Water

Procedure:

Dissolve 5-chloro-2-hydroxyacetophenone (1.70 g) in glacial acetic acid (10 mL) in a suitable

reaction vessel.

With continuous stirring, add the 25% bromine in acetic acid solution (7 mL) dropwise to the

mixture.

Continue stirring the reaction mixture. The product will begin to separate out as a solid as the

reaction proceeds to completion.

Filter the resulting solid product from the reaction mixture.

Wash the filtered product thoroughly with water to remove any residual acid and impurities.

Recrystallize the crude product from ethanol to yield purified 3'-Bromo-5'-chloro-2'-
hydroxyacetophenone.
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Synthesis of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone

Starting Material:
5-chloro-2-hydroxyacetophenone

Bromination Reaction
(Dropwise addition, stirring)

Reagents:
- Bromine (25% in Acetic Acid)

- Glacial Acetic Acid

Product Separation
(Precipitation)

Filtration & Washing
(with Water)

Purification
(Crystallization from Ethanol)

Final Product:
3'-Bromo-5'-chloro-2'-hydroxyacetophenone

Click to download full resolution via product page

Synthesis Workflow Diagram

Reactivity and Applications
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As a halogenated aromatic hydroxyl ketone, 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is

a versatile intermediate in organic synthesis.[2] Its primary application lies in the preparation of

chalcones and their derivatives, which are known for a wide range of biological activities.

Chalcone Synthesis: It readily undergoes condensation reactions with various aldehydes

(such as anisaldehyde and benzaldehyde) to form the corresponding chalcones.[6]

Chromanone Synthesis: It is a key precursor for synthesizing racemates of 8-bromo-6-

chloro-2-alkyl substituted chroman-4-ones and other bioactive chromanone derivatives.[2]

These scaffolds are of significant interest in drug discovery.

Key Synthetic Applications

3'-Bromo-5'-chloro-
2'-hydroxyacetophenone

Claisen-Schmidt
CondensationCyclization / Further Reactions

Substituted Aldehyde
(e.g., Benzaldehyde)

Substituted Chalcone

Forms C=C bond

8-Bromo-6-chloro-
2-substituted-4-chromanone

Forms heterocyclic ring

Click to download full resolution via product page

Reactivity and Synthetic Pathways

Safety and Handling
Proper handling of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone is crucial to ensure

laboratory safety. It is classified as an irritant.
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Table 3: GHS Hazard Information

Category Code Description Source

Signal Word - Warning

Hazard Statements H315 Causes skin irritation

H319
Causes serious eye

irritation

H335
May cause respiratory

irritation

Hazard Classifications Skin Irrit. 2
Skin Irritant, Category

2

Eye Irrit. 2
Eye Irritant, Category

2

STOT SE 3

Specific Target Organ

Toxicity (Single

Exposure), Category 3

| Target Organs | - | Respiratory system | |

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: N95 type dust mask

Hand Protection: Chemical-resistant gloves

Eye Protection: Safety glasses or goggles

Store in a cool (2-8°C), dry, and well-ventilated area.[1] Keep the container tightly closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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